17-Hydroxy-3-methoxyestra-2,5(10)-diene-17-carbonitrile
17-Hydroxy-3-methoxyestra-2,5(10)-diene-17-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
17006-17-6
VCID:
VC21042759
InChI:
InChI=1S/C20H27NO2/c1-19-9-7-16-15-6-4-14(23-2)11-13(15)3-5-17(16)18(19)8-10-20(19,22)12-21/h4,16-18,22H,3,5-11H2,1-2H3/t16-,17-,18+,19+,20?/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C#N)O)CCC4=C3CC=C(C4)OC
Molecular Formula:
C20H27NO2
Molecular Weight:
313.4 g/mol
17-Hydroxy-3-methoxyestra-2,5(10)-diene-17-carbonitrile
CAS No.: 17006-17-6
Cat. No.: VC21042759
Molecular Formula: C20H27NO2
Molecular Weight: 313.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 17006-17-6 |
|---|---|
| Molecular Formula | C20H27NO2 |
| Molecular Weight | 313.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-17-hydroxy-3-methoxy-13-methyl-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17-carbonitrile |
| Standard InChI | InChI=1S/C20H27NO2/c1-19-9-7-16-15-6-4-14(23-2)11-13(15)3-5-17(16)18(19)8-10-20(19,22)12-21/h4,16-18,22H,3,5-11H2,1-2H3/t16-,17-,18+,19+,20?/m1/s1 |
| Standard InChI Key | MEEGGHJZTZFSBQ-WYGKVCCSSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2(C#N)O)CCC4=C3CC=C(C4)OC |
| SMILES | CC12CCC3C(C1CCC2(C#N)O)CCC4=C3CC=C(C4)OC |
| Canonical SMILES | CC12CCC3C(C1CCC2(C#N)O)CCC4=C3CC=C(C4)OC |
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